Cas no 1256355-07-3 ((2-Butoxy-4-chlorophenyl)boronic acid)

• Product Name: (2-Butoxy-4-chlorophenyl)boronic acid
• CAS No: 1256355-07-3
• MF: C₁₀H₁₄BClO₃
• MW: 228.480362415314
• MDL: MFCD17015773
• CID: 828144
• Update Time: 2025-06-14

(2-Butoxy-4-chlorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-Butoxy-4-chlorophenyl)boronic acid
• 2-BUTOXY-4-CHLOROPHENYLBORONIC ACID

• MDL： MFCD17015773
• Inchi： 1S/C10H14BClO3/c1-2-3-6-15-10-7-8(12)4-5-9(10)11(13)14/h4-5,7,13-14H,2-3,6H2,1H3
• InChI Key： YYWQEIZDBBRJAQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(B(O)O)=C(C=1)OCCCC

Computed Properties

• Exact Mass: 228.07200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 49.69000
• LogP: 1.19870

Additional information on (2-Butoxy-4-chlorophenyl)boronic acid

Recent Advances in the Application of (2-Butoxy-4-chlorophenyl)boronic acid (CAS: 1256355-07-3) in Chemical Biology and Pharmaceutical Research

In recent years, (2-Butoxy-4-chlorophenyl)boronic acid (CAS: 1256355-07-3) has emerged as a promising compound in chemical biology and pharmaceutical research. This boronic acid derivative has garnered significant attention due to its unique chemical properties and potential applications in drug discovery, particularly in the development of protease inhibitors and as a key intermediate in Suzuki-Miyaura cross-coupling reactions. The compound's ability to form reversible covalent bonds with biological targets makes it a valuable tool in the design of novel therapeutics.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the use of (2-Butoxy-4-chlorophenyl)boronic acid as a building block for the synthesis of potent β-lactamase inhibitors. The researchers demonstrated that incorporating this boronic acid moiety into their inhibitor design significantly enhanced binding affinity to the target enzyme, with IC50 values in the low nanomolar range. This finding suggests potential applications in combating antibiotic-resistant bacterial strains, addressing a critical need in modern medicine.

In the field of oncology, preliminary research has investigated the compound's potential as a proteasome inhibitor. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of (2-Butoxy-4-chlorophenyl)boronic acid showed selective inhibition of the 20S proteasome's chymotrypsin-like activity, with promising anti-proliferative effects against multiple cancer cell lines. While further optimization is needed to improve pharmacokinetic properties, these findings open new avenues for cancer drug development.

The synthetic utility of (2-Butoxy-4-chlorophenyl)boronic acid has also been highlighted in several recent publications. A 2023 paper in Organic Letters described its effective use in palladium-catalyzed cross-coupling reactions to create complex biaryl structures, which are common scaffolds in many pharmaceutical compounds. The researchers noted that the butoxy and chloro substituents on the phenyl ring provided excellent steric and electronic properties for these transformations, often yielding products with high purity and good to excellent yields.

From a drug delivery perspective, innovative research has explored the potential of (2-Butoxy-4-chlorophenyl)boronic acid in glucose-responsive systems. A 2023 study in Advanced Healthcare Materials demonstrated its incorporation into hydrogel formulations that could release insulin in response to physiological glucose levels. This application leverages the compound's ability to form boronate esters with diols, offering a promising approach for developing smart drug delivery systems for diabetes management.

As research continues to uncover new applications for (2-Butoxy-4-chlorophenyl)boronic acid, challenges remain in optimizing its physicochemical properties for therapeutic use. Current efforts focus on improving solubility and reducing potential off-target effects while maintaining its valuable binding characteristics. The compound's versatility and the growing body of research supporting its various applications suggest it will remain an important tool in chemical biology and drug discovery for years to come.